![molecular formula C12H16FN B113115 N-[(3-fluorophenyl)methyl]cyclopentanamine CAS No. 85952-78-9](/img/structure/B113115.png)
N-[(3-fluorophenyl)methyl]cyclopentanamine
Overview
Description
N-[(3-fluorophenyl)methyl]cyclopentanamine is a chemical compound with the CAS Number: 85952-78-9 . It has a molecular weight of 193.26 . The IUPAC name for this compound is N-(3-fluorobenzyl)cyclopentanamine . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for N-[(3-fluorophenyl)methyl]cyclopentanamine is 1S/C12H16FN/c13-11-5-3-4-10(8-11)9-14-12-6-1-2-7-12/h3-5,8,12,14H,1-2,6-7,9H2 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
N-[(3-fluorophenyl)methyl]cyclopentanamine is a liquid at room temperature . It has a molecular weight of 193.26 .Scientific Research Applications
Neurochemistry and Psychotherapy Applications
MDMA-Assisted Psychotherapy : Research has explored the potential therapeutic applications of 3,4-methylenedioxymethamphetamine (MDMA) in treating conditions such as posttraumatic stress disorder (PTSD), anxiety associated with autism, and alcohol use disorder. This indicates a growing interest in the psychiatric applications of certain chemical compounds (Sessa, Higbed, & Nutt, 2019).
Molecular Imaging Applications
Fluorescent Dye in Surgery : Methylene blue, a fluorescent dye, has been identified for its utility in intraoperative fluorescent imaging, demonstrating the expanding role of certain chemicals in enhancing surgical precision and safety (Cwalinski et al., 2020).
Toxicity of Fluorophores : The toxicity of widely used fluorophores in molecular imaging has been reviewed, highlighting the importance of evaluating the safety profiles of chemical compounds used in cancer diagnosis and other medical applications (Alford et al., 2009).
Safety and Hazards
The compound has been classified with the GHS05 pictogram, indicating that it is corrosive . The hazard statements include H314, which means it causes severe skin burns and eye damage . Precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and P501 . These statements provide guidance on how to handle the compound safely.
properties
IUPAC Name |
N-[(3-fluorophenyl)methyl]cyclopentanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN/c13-11-5-3-4-10(8-11)9-14-12-6-1-2-7-12/h3-5,8,12,14H,1-2,6-7,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOPMLUBUCOBORB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NCC2=CC(=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80391009 |
Source
|
| Record name | N-[(3-fluorophenyl)methyl]cyclopentanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80391009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3-fluorophenyl)methyl]cyclopentanamine | |
CAS RN |
85952-78-9 |
Source
|
| Record name | N-[(3-fluorophenyl)methyl]cyclopentanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80391009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde](/img/structure/B113032.png)
![5-Amino-3-[3-(trifluoromethyl)phenyl]isoxazole](/img/structure/B113055.png)
